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Compound of Interest

Compound Name: Brefeldin A

Cat. No.: B1667776 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent compounds like Brefeldin A. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to foster a secure research environment. By offering procedural, step-by-step guidance, we aim

to be your preferred source for laboratory safety and chemical handling information, building

deep trust by providing value beyond the product itself.

Brefeldin A, a lactone antibiotic produced by the fungus Penicillium brefeldianum, is a valuable

tool in cell biology research for its ability to reversibly inhibit protein transport from the

endoplasmic reticulum (ER) to the Golgi apparatus.[1][2][3][4][5] However, its cytotoxic

properties and potential health hazards necessitate strict adherence to safety protocols.

Hazard Identification and Personal Protective
Equipment (PPE)
Brefeldin A is considered a hazardous substance.[1] It is toxic if swallowed and may cause

irritation to the skin, eyes, and respiratory tract.[6][7] Ingestion may lead to gastrointestinal

discomfort followed by cyanosis.[8] Therefore, appropriate PPE is crucial to minimize exposure.

Recommended Personal Protective Equipment:
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PPE Category Specification Rationale

Hand Protection

Compatible chemical-resistant

gloves (e.g., Latex or Nitrile).

[6][8]

To prevent skin contact and

absorption. Brefeldin A in

DMSO can rapidly penetrate

some gloves.[8]

Eye Protection
Chemical safety goggles or a

face shield.[1][6]

To protect eyes from splashes

of solutions or contact with the

solid form.

Skin and Body Protection
Laboratory coat, suit, or

scrubs.[6][8]

To prevent contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area. A

dust respirator may be

necessary if handling large

quantities of the solid or if dust

is generated.[1]

To avoid inhalation of the

powder or aerosols.

Operational Procedures for Safe Handling
Adherence to standardized operating procedures is critical for minimizing risk.

Preparation and Handling:

Ventilation: Always handle Brefeldin A in a chemical fume hood or a biosafety cabinet,

especially when working with the powdered form or creating solutions where aerosolization

is possible.[1][8]

Avoid Contact: Avoid all personal contact, including inhalation and contact with skin and

eyes.[1]

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and

water after handling.[1]

Clothing: Work clothes should be laundered separately.[1]

Storage:
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Solid Form: Store the solid, lyophilized form of Brefeldin A at -20°C, desiccated.[2] It is

stable for up to 24 months under these conditions.[5]

Solutions: Store solutions at -20°C. Once in solution, it is recommended to use within 1 to 3

months to prevent loss of potency.[2][5] Aliquoting the solution can help avoid multiple

freeze-thaw cycles.[5]

Container: Keep containers tightly sealed and protected from physical damage.[1]

Spill and Disposal Management
Prompt and correct response to spills and proper waste disposal are essential for maintaining a

safe laboratory.

Spill Cleanup:

Minor Spills:

Wear appropriate PPE as listed above.[6]

Avoid generating dust.[1] You can dampen the spilled solid with water to prevent it from

becoming airborne.[1]

Use dry clean-up procedures. Sweep or vacuum up the material.[1] If using a vacuum, it

must be fitted with a HEPA filter.[1]

Place the collected material into a suitable, labeled container for chemical waste.[1][6]

Wash the spill area with soap and water.[6]

Major Spills:

Evacuate the area and move upwind.[1]

Alert emergency responders.[1]

Wear full-body protective clothing and a self-contained breathing apparatus.[1]
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Contain the spill and prevent it from entering drains or waterways.[1]

Collect the material into labeled containers for disposal.[1]

Waste Disposal:

All waste containing Brefeldin A, including empty containers, must be disposed of as

hazardous waste.[8]

Handle all waste in accordance with local, state, and federal regulations.[1]

Puncture containers to prevent reuse before disposal in an authorized landfill.[1]

Quantitative Data Summary
Property Value Source

Molecular Formula C₁₆H₂₄O₄ [6]

Molecular Weight 280.4 g/mol [6]

Appearance
White to off-white crystalline

solid
[2][6]

Melting Point 203-203.5°C [6]

Solubility

Soluble in DMSO (up to 100

mg/mL), ethanol (up to 25

mg/mL), and methanol (10

mg/mL).[2][4][6] Poorly soluble

in water.[2]

Toxicity (LD50)
Mouse (intraperitoneal): 250

mg/kg[2][6]

Mechanism of Action: A Visual Representation
Brefeldin A disrupts the secretory pathway by inhibiting the function of Guanine Nucleotide

Exchange Factors (GEFs), specifically GBF1.[2] This prevents the activation of ADP-

ribosylation factor (ARF), which is necessary for the recruitment of COPI coat proteins to Golgi
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membranes.[2][4] The ultimate result is the collapse of the Golgi apparatus into the

endoplasmic reticulum.[2]

Mechanism of Brefeldin A Action

Golgi Membrane

Endoplasmic Reticulum

GBF1 (GEF)

Arf1-GTP (active)

Activates

Arf1-GDP (inactive)

Binds to

COPI Coat Proteins
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Vesicle Formation
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Protein Transport to Golgi
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Click to download full resolution via product page

Caption: Brefeldin A inhibits protein transport by targeting the GEF, GBF1.

Experimental Protocol: Inhibition of Protein
Secretion
The following is a generalized protocol for a common application of Brefeldin A – inhibiting

protein secretion for analysis by methods like immunofluorescence or western blotting.

Cell Culture: Plate cells at an appropriate density and allow them to adhere and grow

overnight.

Preparation of Brefeldin A Stock Solution:

Under a chemical fume hood, carefully weigh out the desired amount of Brefeldin A
powder.

Dissolve in sterile DMSO or ethanol to make a concentrated stock solution (e.g., 10

mg/mL).[4]

Aliquot and store at -20°C.

Treatment of Cells:

Dilute the Brefeldin A stock solution in pre-warmed cell culture medium to the desired

final working concentration. Working concentrations can vary, with inhibition of ER to Golgi

trafficking observed as low as 100 ng/mL and apoptosis induced with prolonged treatment

at 10 µg/mL.[4][5]

Remove the existing medium from the cells and replace it with the medium containing

Brefeldin A.

Incubate the cells for the desired period (e.g., 1-4 hours) at 37°C in a CO₂ incubator.

Downstream Analysis:
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After incubation, process the cells for the intended analysis (e.g., fix and permeabilize for

immunofluorescence staining of an intracellular protein, or lyse for western blot analysis).

By following these guidelines, researchers can safely and effectively utilize Brefeldin A in their

experiments, contributing to valuable scientific discoveries while maintaining the highest

standards of laboratory safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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